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Compound of Interest

Compound Name: 3-Fluoro-5-methoxybenzylamine

Cat. No.: B1323553 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and potential applications of 3-Fluoro-5-methoxybenzylamine, a key

building block for researchers and professionals in drug development and organic synthesis.

Chemical and Physical Properties
3-Fluoro-5-methoxybenzylamine (CAS RN: 914465-85-3) is a fluorinated aromatic amine that

serves as a versatile intermediate in the synthesis of complex organic molecules. Its structure,

featuring a fluorine atom and a methoxy group on the benzene ring, imparts unique electronic

properties that are of interest in medicinal chemistry. The presence of fluorine can enhance

metabolic stability and binding affinity of target molecules.

Table 1: Physicochemical Properties of 3-Fluoro-5-methoxybenzylamine
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Property Value Source

Molecular Formula C₈H₁₀FNO Appchem

Molecular Weight 155.17 g/mol Appchem

Physical State Liquid UOW

Appearance Colorless to brown liquid UOW

Boiling Point (Predicted) 214.3 ± 25.0 °C at 760 Torr UOW

Density (Predicted) 1.127 ± 0.06 g/cm³ at 20 °C UOW

SMILES COc1cc(F)cc(CN)c1 Amerigo Scientific

InChI

1S/C8H10FNO/c1-11-8-3-6(5-

10)2-7(9)4-8/h2-

4H,5,10H2,1H3

Amerigo Scientific

CAS Number 914465-85-3 Appchem

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 3-Fluoro-5-
methoxybenzylamine are not readily available in public literature, a general synthetic

approach can be inferred from standard organic chemistry principles. A plausible synthetic

route is illustrated below.
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Hypothetical Synthesis Workflow

1-Fluoro-3-methoxy-5-nitrobenzene

Reduction

e.g., H₂, Pd/C

3-Fluoro-5-methoxybenzylamine

Click to download full resolution via product page

Caption: Hypothetical synthesis of 3-Fluoro-5-methoxybenzylamine.

The primary amine group of 3-Fluoro-5-methoxybenzylamine is a key functional handle for a

variety of chemical transformations. It can readily participate in nucleophilic substitution and

addition reactions, making it a valuable precursor for the synthesis of a wide range of

derivatives.

Applications in Research and Drug Development
3-Fluoro-5-methoxybenzylamine is primarily utilized as a building block in organic synthesis,

particularly in the field of medicinal chemistry. The unique substitution pattern on the aromatic

ring makes it an attractive starting material for the synthesis of novel compounds with potential

biological activity.

Intermediate for Biologically Active Molecules
Benzylamine derivatives are common structural motifs in many biologically active compounds.

The introduction of fluorine and methoxy groups can modulate the pharmacokinetic and

pharmacodynamic properties of the final molecule. These modifications can influence factors

such as metabolic stability, lipophilicity, and binding interactions with biological targets.
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Potential for Synthesis of Heterocyclic Compounds
The amine functionality of 3-Fluoro-5-methoxybenzylamine allows for its use in the

construction of various heterocyclic ring systems, which are prevalent in many pharmaceutical

agents. For instance, it can be a key component in the synthesis of substituted pyrimidines,

pyridines, and other nitrogen-containing heterocycles.

Role in Synthesis

3-Fluoro-5-
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Click to download full resolution via product page

Caption: Potential synthetic applications of the target compound.

While specific examples of marketed drugs derived from 3-Fluoro-5-methoxybenzylamine are

not documented, its structural features are consistent with those of intermediates used in the

discovery phase of drug development.

Safety and Handling
3-Fluoro-5-methoxybenzylamine should be handled in a well-ventilated area by trained

personnel. Appropriate personal protective equipment, including safety glasses, gloves, and a

lab coat, should be worn.

Table 2: Hazard Information
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

For detailed safety information, please refer to the Material Safety Data Sheet (MSDS)

provided by the supplier.

Ordering and Storage
3-Fluoro-5-methoxybenzylamine is available from various chemical suppliers. It should be

stored in a tightly sealed container in a cool, dry place, away from incompatible materials.

This document is intended to provide a summary of the available technical information on 3-
Fluoro-5-methoxybenzylamine for research and development purposes. Further investigation

and experimental validation are recommended for specific applications.

To cite this document: BenchChem. [3-Fluoro-5-methoxybenzylamine: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1323553#3-fluoro-5-methoxybenzylamine-properties-
and-uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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